(2S)-3-(1H-imidazol-4-yl)-2-(2-phenylacetamido)propanoic acid
Overview
Description
(2S)-3-(1H-imidazol-4-yl)-2-(2-phenylacetamido)propanoic acid, also known as (2S)-3-(1H-imidazol-4-yl)-2-phenylacetamido-propionic acid or (2S)-PAP, is a naturally occurring small molecule with a wide range of potential applications in scientific research. It is a derivative of the amino acid phenylalanine, and is an important intermediate in the synthesis of certain peptide hormones and other biologically active molecules.
Scientific Research Applications
(2S)-PAP has a wide range of potential applications in scientific research. It has been used as a model compound for studying the structure and function of peptide hormones, and as a substrate for the synthesis of peptide hormones and other biologically active molecules. It has also been used as a tool for studying enzyme-catalyzed reactions, and as a ligand for protein-protein interactions. In addition, (2S)-PAP has been used to study the structure and function of cell membranes, and as a tool for studying the structure and function of enzymes involved in signal transduction pathways.
Mechanism of Action
The mechanism of action of (2S)-PAP is not yet fully understood. It is known to bind to certain proteins, and to interact with the cell membrane, but the exact mechanism by which it does so is not yet known. It is thought to act as a competitive inhibitor of certain enzymes involved in signal transduction pathways, and to act as an allosteric modulator of certain proteins.
Biochemical and Physiological Effects
The biochemical and physiological effects of (2S)-PAP are not yet fully understood. Studies have shown that it can interact with certain proteins, and can modulate the activity of certain enzymes involved in signal transduction pathways. In addition, (2S)-PAP has been shown to interact with the cell membrane, and to affect the structure and function of certain membrane proteins.
Advantages and Limitations for Lab Experiments
The main advantage of (2S)-PAP for laboratory experiments is its relative stability and ease of synthesis. It is relatively stable at room temperature, and can be synthesized in a relatively straightforward manner. The main limitation of (2S)-PAP for laboratory experiments is its lack of specificity. It has been shown to interact with a wide range of proteins, and can modulate the activity of a wide range of enzymes, making it difficult to study the specific effects of (2S)-PAP on a particular enzyme or protein.
Future Directions
The potential future directions for (2S)-PAP research are numerous. More research is needed to better understand its mechanism of action, and to determine its potential applications in medicine and other fields. In addition, more research is needed to better understand its biochemical and physiological effects, and to develop more specific methods for synthesizing (2S)-PAP. Finally, more research is needed to develop better methods for separating (2S)-PAP from its enantiomer (2R)-PAP.
Synthesis Methods
The most common method for synthesizing (2S)-PAP is by reacting phenylalanine with 2-chloroacetyl chloride in the presence of a base such as sodium hydroxide or potassium hydroxide. This reaction produces a mixture of (2S)-PAP and its enantiomer (2R)-PAP, which can be separated by chromatography. The synthesis of (2S)-PAP can also be achieved using a modified Strecker reaction, in which phenylalanine is reacted with formaldehyde and sodium hydroxide to form (2S)-PAP and its enantiomer (2R)-PAP.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for (2S)-3-(1H-imidazol-4-yl)-2-(2-phenylacetamido)propanoic acid involves the condensation of 2-phenylacetyl chloride with L-serine methyl ester hydrochloride, followed by the addition of imidazole and subsequent hydrolysis to yield the final product.", "Starting Materials": [ "L-serine methyl ester hydrochloride", "2-phenylacetyl chloride", "imidazole", "sodium hydroxide", "diethyl ether", "water" ], "Reaction": [ "Step 1: Dissolve L-serine methyl ester hydrochloride in diethyl ether and add sodium hydroxide to the solution.", "Step 2: Add 2-phenylacetyl chloride to the solution and stir for several hours at room temperature.", "Step 3: Add imidazole to the reaction mixture and stir for several hours at room temperature.", "Step 4: Add water to the reaction mixture and extract the product with diethyl ether.", "Step 5: Wash the organic layer with water and dry over anhydrous sodium sulfate.", "Step 6: Concentrate the organic layer under reduced pressure to yield the crude product.", "Step 7: Purify the crude product by recrystallization from a suitable solvent to obtain the final product, (2S)-3-(1H-imidazol-4-yl)-2-(2-phenylacetamido)propanoic acid." ] } | |
CAS RN |
687601-14-5 |
Product Name |
(2S)-3-(1H-imidazol-4-yl)-2-(2-phenylacetamido)propanoic acid |
Molecular Formula |
C14H15N3O3 |
Molecular Weight |
273.3 |
Purity |
95 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
